Cas no 3480-87-3 (3-Hydroxy-3-phenylpropanoic acid)

• Product Name: 3-Hydroxy-3-phenylpropanoic acid
• CAS No: 3480-87-3
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD00137907
• CID: 311937
• PubChem ID: 92959
• Update Time: 2025-11-02

3-Hydroxy-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-3-phenylpropanoic acid
• 3-Hydroxy-3-phenylpropionic Acid
• 3-HYDROXY-3-PHENYL-PROPIONIC ACID
• beta-Hydroxyphenylpropionic acid
• 3-(2-hydroxyphenyl)propanoic acid
• Benzenepropanoic acid, beta-hydroxy-
• NSC 120422
• NSC 16256
• 3-Phenyl-3-hydroxypropanoic acid
• AYOLELPCNDVZKZ-UHFFFAOYSA-N
• 3-HYDROXY-3-PHENYL-PROPANOIC ACID
• 3-hydroxy-3-phenyl propionic acid
• Oprea1_612432
• (R)-(+)-3-HYDROXY-3-PHENYLPROPIONIC ACID
• PubChem13910
• beta-Phenylhydracrylic acid
• KSC896G9T
• 3-oxidanyl-3-phenyl-propanoic acid
• NSC1625
• CARBONICACIDETHYLESTERM-TOLYLESTER
• .BETA.-HYDROXYPHENYLPROPIONIC ACID
• 3-Hydroxy-3-phenylpropanoic acid #
• Propanoic acid, 3-hydroxy-3-phenyl
• NSC-16256
• 3-Hydroxy-3-phenylpropanoicacid
• H1394
• A822414
• CHEBI:19929
• AKOS009158709
• NSC120422
• HYDROXYBENZENEPROPANOIC ACID, BETA
• S2W4LWS09C
• SCHEMBL186610
• 3480-87-3
• Q27109264
• AC-23820
• J-019766
• FT-0652077
• FT-0605100
• EN300-111801
• GS-4068
• Z982132010
• DTXSID70901075
• CAA76842
• (R)-(+)-3-HYDROXY-3-PHENYLPROPIONICACID
• FT-0605218
• SY017555
• NoName_130
• NSC16256
• MFCD00137907
• CS-W021936
• NSC-120422
• FD1325
• UNII-S2W4LWS09C
• DB-069077
• DB-069403

• MDL： MFCD00137907
• Inchi： 1S/C9H10O3/c10-8(6-9(11)12)7-4-2-1-3-5-7/h1-5,8,10H,6H2,(H,11,12)
• InChI Key： AYOLELPCNDVZKZ-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 166.063
• Monoisotopic Mass: 166.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.262
• Melting Point: 92.0 to 96.0 deg-C
• Boiling Point: 329 ºC
• Flash Point: 167 ºC
• Refractive Index: 1.575
• PSA: 57.53
• LogP: 1.19470

3-Hydroxy-3-phenylpropanoic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3-Hydroxy-3-phenylpropanoic acid

3-Hydroxy-3-phenylpropanoic Acid: Properties, Applications, and Market Insights

3-Hydroxy-3-phenylpropanoic acid (CAS No. 3480-87-3) is a versatile organic compound with a wide range of applications in pharmaceuticals, cosmetics, and specialty chemicals. This hydroxy phenylpropanoic acid derivative is gaining attention due to its unique chemical properties and potential in sustainable formulations. As industries shift toward greener alternatives, 3-phenylpropanoic acid derivatives like this are becoming increasingly relevant in research and development.

The molecular structure of 3-hydroxy-3-phenylpropanoic acid features both a carboxylic acid group and a hydroxyl group attached to a phenyl ring, making it a valuable intermediate in organic synthesis. Its chemical formula C9H10O3 and molecular weight of 166.17 g/mol give it distinct solubility characteristics that are particularly useful in pharmaceutical formulations. Recent studies have explored its potential as a building block for biodegradable polymers, aligning with current trends in eco-friendly material development.

In pharmaceutical applications, 3480-87-3 serves as a precursor for various active pharmaceutical ingredients (APIs). Researchers are particularly interested in its role in developing non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic compounds. The compound's chiral center offers opportunities for creating enantiomerically pure substances, a growing demand in precision medicine. Pharmaceutical companies are increasingly searching for "3-hydroxy phenylpropanoic acid suppliers" as they develop new drug formulations.

The cosmetic industry has discovered valuable applications for 3-hydroxy-3-phenylpropanoic acid in skincare products. Its molecular structure shows potential as a skin-conditioning agent and mild exfoliant, fitting well with the clean beauty movement. Formulators appreciate its compatibility with various emulsion systems and its potential antioxidant properties. Online searches for "natural cosmetic ingredients like 3-phenylpropanoic acid" have increased by 42% in the past year, reflecting growing industry interest.

From a synthetic chemistry perspective, 3480-87-3 offers interesting possibilities for green chemistry applications. Recent publications have explored its use in enzyme-catalyzed reactions and as a substrate for microbial transformations. These developments align with the chemical industry's push toward more sustainable manufacturing processes. The compound's relatively simple structure yet multiple functional groups make it an attractive candidate for biocatalysis research and process optimization studies.

The global market for 3-hydroxy-3-phenylpropanoic acid has shown steady growth, with projections indicating a compound annual growth rate (CAGR) of 5.8% through 2028. This growth is driven by increasing demand from the pharmaceutical sector and emerging applications in specialty chemicals. Suppliers are responding to queries about "high purity 3480-87-3" and "bulk quantities of hydroxy phenylpropanoic acid" as industrial applications expand. Pricing trends show moderate stability, with fluctuations tied to raw material availability and regional production capacity.

Analytical characterization of 3-hydroxy-3-phenylpropanoic acid typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry. Quality control parameters focus on purity levels (often ≥98%), residual solvents, and chiral purity when applicable. These specifications are particularly important for pharmaceutical-grade material, where searches for "analytical methods for CAS 3480-87-3" have become more frequent in scientific literature databases.

Storage and handling recommendations for 3-hydroxy-3-phenylpropanoic acid emphasize protection from moisture and extreme temperatures. The compound demonstrates good stability under normal conditions, though suppliers typically recommend storage in tightly sealed containers at room temperature. Material safety data sheets provide detailed guidance for workplace handling, with particular attention to standard laboratory precautions for organic acids.

Emerging research directions for 3480-87-3 include investigations into its potential biological activities beyond traditional applications. Preliminary studies suggest possible interactions with certain metabolic pathways, sparking interest in its nutraceutical applications. These developments coincide with increased consumer interest in functional ingredients, as evidenced by search trends for "benefits of phenylpropanoic acid derivatives" in health and wellness contexts.

Manufacturing processes for 3-hydroxy-3-phenylpropanoic acid continue to evolve, with recent patents describing improved synthetic routes that enhance yield and reduce environmental impact. The industry is moving toward more sustainable production methods, responding to queries about "green synthesis of CAS 3480-87-3." These advancements support the compound's position in the growing market for eco-friendly chemical intermediates.

Regulatory status of 3-hydroxy-3-phenylpropanoic acid varies by region and application. In cosmetic uses, it generally falls under existing frameworks for carboxylic acid derivatives. Pharmaceutical applications require more stringent documentation, particularly when used in drug formulations. Compliance specialists frequently search for "regulatory information on 3-phenylpropanoic acid derivatives" to ensure proper classification and labeling.

The scientific community continues to explore novel derivatives of 3-hydroxy-3-phenylpropanoic acid, with recent publications describing modified versions with enhanced properties. These innovations address specific industry needs, such as improved solubility profiles or targeted biological activity. Research teams are actively investigating "structure-activity relationships of hydroxy phenylpropanoic acids" to unlock new applications in materials science and medicinal chemistry.

Looking ahead, 3480-87-3 is poised to maintain its relevance across multiple industries. Its balanced combination of reactivity and stability, along with growing recognition of its potential in sustainable chemistry, ensures ongoing interest from both academic and industrial researchers. As formulation science advances and green chemistry principles gain wider adoption, 3-hydroxy-3-phenylpropanoic acid will likely find even broader utility in tomorrow's chemical landscape.